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Cat. No.: B15139291

For Researchers, Scientists, and Drug Development Professionals

Abstract

NRC-16 is a 19-amino acid cationic peptide derived from the witch flounder, Glyptocephalus
cynoglossus. It has demonstrated significant antimicrobial and anti-biofilm activities with low
cytotoxicity, making it a promising candidate for further investigation in drug development.[1][2]
This document provides a detailed protocol for the solid-phase synthesis of NRC-16 using
Fluorenylmethyloxycarbonyl (Fmoc) chemistry, a widely adopted method for peptide synthesis.
The protocol outlines the necessary reagents, equipment, and step-by-step procedures for
synthesis, cleavage, and purification of the peptide.

Physicochemical Properties of NRC-16

A summary of the key physicochemical properties of the NRC-16 peptide is presented in Table
1. This data is essential for the planning of the synthesis and subsequent analysis.
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Property Value

H-Gly-Trp-Lys-Lys-Trp-Leu-Arg-Lys-Gly-Ala-Lys-

Amino Acid Sequence )
His-Leu-Gly-GIn-Ala-Ala-lle-Lys-OH

One-Letter Code GWKKWLRKGAKHLGQAAIK
Molecular Formula C102H166N32021

Molecular Weight 2176.8 g/mol

Amino Acid Count 19

Isoelectric Point (pl) 10.88 (Calculated)

Charge atpH 7 +6 (Calculated)

Table 1: Physicochemical properties of the NRC-16 peptide.[1]

Experimental Protocol: Fmoc-Based Solid-Phase
Synthesis of NRC-16

This protocol is based on the standard and widely practiced Fmoc/tBu strategy for solid-phase
peptide synthesis (SPPS).

e Resin: Rink Amide resin (100-200 mesh) is recommended to obtain a C-terminally amidated
peptide, a common feature in many antimicrobial peptides.

o Fmoc-Protected Amino Acids: All amino acids in the NRC-16 sequence with appropriate
side-chain protecting groups (e.g., Boc for Lys and Trp, Pbf for Arg, Trt for His and GIn).

o Coupling Reagents:
o HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)
o HOBt (Hydroxybenzotriazole)

o Base: DIPEA (N,N-Diisopropylethylamine)

o Deprotection Reagent: 20% (v/v) piperidine in DMF (N,N-Dimethylformamide)
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e Solvents:

o DMF (Peptide synthesis grade)

o DCM (Dichloromethane)

o Cleavage Cocktail:

o TFA (Trifluoroacetic acid): 95%

o TIS (Triisopropylsilane): 2.5%

o Water: 2.5%

» Precipitation and Wash Solvent: Cold diethyl ether

¢ Purification Solvents:

o Solvent A: 0.1% TFA in water

o Solvent B: 0.1% TFA in acetonitrile

e Equipment:

o Peptide synthesis vessel

Shaker

o

[¢]

HPLC system with a C18 column

o

Lyophilizer

[e]

Mass spectrometer

The overall workflow for the solid-phase synthesis of NRC-16 is depicted in the following
diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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